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Compound of Interest

Compound Name: Diethyl 2-methyl-3-oxosuccinate

Cat. No.: B130162

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential safety information, troubleshooting guides, and
frequently asked questions for the handling and use of Diethyl 2-methyl-3-oxosuccinate
(CAS No: 759-65-9). The following information is compiled from various safety data sheets to
ensure a comprehensive overview for laboratory personnel.

Safety Data Summary
Physical and Chemical Properties

Property Value Source
Molecular Formula CoH140s [11[2]
Molecular Weight 202.20 g/mol [1]
Appearance Liquid [3]
Density 1.073 g/mL at 25 °C [2]
Boiling Point 116-119 °C @ 12 Torr; 138 °C ]
@ 23 mmHg

Flash Point >110 °C (>230 °F) [214]
Refractive Index 1.432 -1.434 [4]

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b130162?utm_src=pdf-interest
https://www.benchchem.com/product/b130162?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/97750
http://www.chemical-suppliers.eu/enp/diethyl-methyl-oxosuccinate-PX2561955
https://pubchem.ncbi.nlm.nih.gov/compound/97750
https://cymitquimica.com/products/IN-DA0036NK/759-65-9/diethyl-2-methyl-3-oxosuccinate/
http://www.chemical-suppliers.eu/enp/diethyl-methyl-oxosuccinate-PX2561955
https://www.echemi.com/produce/pr2403271540-diethyl-2-methyl-3-oxosuccinate.html
http://www.chemical-suppliers.eu/enp/diethyl-methyl-oxosuccinate-PX2561955
https://www.echemi.com/produce/pr2403271540-diethyl-2-methyl-3-oxosuccinate.html
https://www.echemi.com/produce/pr2403271540-diethyl-2-methyl-3-oxosuccinate.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b130162?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

GHS Hazard Information

Signal Word: Warning[1][4]

Hazard Pictograms:

Hazard Statements:

e H315: Causes skin irritation.[1][4]

e H319: Causes serious eye irritation.[1][4]
o H335: May cause respiratory irritation.[1]
Precautionary Statements:

A comprehensive list of precautionary statements is provided by PubChem and other suppliers.
[1][4] Key preventative measures include:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1][5]

P264: Wash skin thoroughly after handling.[1][4]

P271: Use only outdoors or in a well-ventilated area.[1][5]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[1][4]

Troubleshooting and FAQs

Q1: I've accidentally splashed a small amount of Diethyl 2-methyl-3-oxosuccinate on my
gloved hand. What should | do?

Al:
e Immediately remove the contaminated glove.

o Wash the affected skin area thoroughly with soap and plenty of water.[6]
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e Even if you believe no skin contact occurred, it is good practice to wash your hands after
removing gloves.

e If skin irritation develops, seek medical attention.[4]

Q2: I'm experiencing mild respiratory irritation while working with the compound. What steps
should | take?

A2:
» Move to a well-ventilated area or fresh air immediately.[6][7]
« If breathing is difficult, seek medical attention.

» Review your experimental setup to ensure it is being conducted in a properly functioning
fume hood or with adequate local exhaust ventilation.[4]

Q3: The compound has been stored for a while and appears discolored. Is it still safe to use?

A3: While a color change does not definitively indicate a hazardous decomposition, it suggests
a potential change in purity or composition. It is recommended to:

» Re-evaluate the purity of the material using appropriate analytical techniques (e.g., NMR,
GC-MS) before use in sensitive experiments.

e Handle the material with the same precautions as fresh material, as the hazards of any
degradation products may be unknown.

 If in doubt, dispose of the material according to your institution's hazardous waste disposal
procedures.

Q4: Can | store Diethyl 2-methyl-3-oxosuccinate at room temperature?

A4: Yes, it should be stored in a tightly closed container in a dry, cool, and well-ventilated place.
[4][7] Some suppliers recommend storage at room temperature under dry conditions.[8]

Experimental Protocols
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Standard Handling Procedure

This protocol outlines the basic steps for safely handling Diethyl 2-methyl-3-oxosuccinate in
a laboratory setting.
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Wear Appropriate PPE:
- Safety glasses with side shields
- Nitrile gloves
- Lab coat

'

Work in a Ventilated Area
(e.g., chemical fume hood)

Handling

@se clean, dry glassware for transfers)

'

@void generating aerosols or mists]

'

G:Ieanup & DisposaD

:

@Vipe down work surfaces with an appropriate solvena

:

@ispose of waste in a designated hazardous waste containea

@tore in a tightly sealed container in a cool, dry, well-ventilated area)

Click to download full resolution via product page

Caption: Standard workflow for handling Diethyl 2-methyl-3-oxosuccinate.
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Accidental Spill Response

This protocol provides a logical workflow for responding to a small-scale spill of Diethyl 2-
methyl-3-oxosuccinate.

@vacuate immediate area if necessary)

i

(Ensure appropriate PPE is worn]

i

@ontain the spill with an inert absorbent material (e.g., sand, vermiculite9

i

@arefully collect the absorbed material into a suitable containea

i

@Iean the spill area with soap and water)

i

Dispose of the waste as hazardous material.

:
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Caption: Decision-making workflow for a small chemical spill.

First Aid Measures

Exposure Route First Aid Procedure

Immediately rinse cautiously with water for
several minutes. Remove contact lenses, if
Eye Contact present and easy to do. Continue rinsing. If eye

irritation persists, get medical advice/attention.

[4119]

Wash off immediately with soap and plenty of
) water while removing all contaminated clothes
Skin Contact . C
and shoes. Get medical attention if irritation

develops.[4][6]

Remove to fresh air. If not breathing, give
Inhalation artificial respiration. If breathing is difficult, give

oxygen. Get medical attention.[6]

Clean mouth with water. Do NOT induce
Ingestion vomiting. Call a physician or poison control

center immediately.[6][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Navigating Diethyl 2-Methyl-3-Oxosuccinate: A
Technical Safety Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b130162#diethyl-2-methyl-3-oxosuccinate-safety-data-
sheet-sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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